molecular formula C14H19BrO3 B8513628 Ethyl 2-[4-(2-bromoethyl)phenoxy]-2-methylpropanoate CAS No. 167213-40-3

Ethyl 2-[4-(2-bromoethyl)phenoxy]-2-methylpropanoate

Cat. No.: B8513628
CAS No.: 167213-40-3
M. Wt: 315.20 g/mol
InChI Key: BSARASXZMNRHDV-UHFFFAOYSA-N
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Description

Ethyl 2-[4-(2-bromoethyl)phenoxy]-2-methylpropanoate is a useful research compound. Its molecular formula is C14H19BrO3 and its molecular weight is 315.20 g/mol. The purity is usually 95%.
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Properties

CAS No.

167213-40-3

Molecular Formula

C14H19BrO3

Molecular Weight

315.20 g/mol

IUPAC Name

ethyl 2-[4-(2-bromoethyl)phenoxy]-2-methylpropanoate

InChI

InChI=1S/C14H19BrO3/c1-4-17-13(16)14(2,3)18-12-7-5-11(6-8-12)9-10-15/h5-8H,4,9-10H2,1-3H3

InChI Key

BSARASXZMNRHDV-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(C)(C)OC1=CC=C(C=C1)CCBr

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of ethyl 2-[4-(2-hydroxyethyl)-phenoxy]-2-methylpropionate (474 mg) and triphenylphosphine (591 mg) in dichloromethane (10 ml) was added carbon tetrabromide (748 mg) under ice-cooling, and the mixture was stirred for 40 minutes. Rough purification of the reaction mixture by flash column chromatography on silica gel (eluent: diethylether) and further purification of the fraction by medium pressure liquid column chromatography on silica gel (eluent: hexane/diethyl ether=10/1) gave ethyl 2-[4-(2-bromoethyl)phenoxy]-2-methylpropionate (500 mg). 1H-NMR (CDCl3) δ ppm: 1.25 (3H, t, J=7.1 Hz), 1.59 (6H, s), 3.09 (2H, t, J=7.8 Hz), 3.52 (2H, t, J=7.8 Hz), 4.23 (2H, q, J=7.1 Hz) 6.79 (2H, d, J=8.7 Hz), 7.07 (2H, d, J=8.7 Hz)
Quantity
474 mg
Type
reactant
Reaction Step One
Quantity
591 mg
Type
reactant
Reaction Step One
Quantity
748 mg
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One

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